Cas no 1806791-38-7 (4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol)

4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a difluoromethyl group and an amino-hydroxymethyl substitution pattern, offers unique reactivity for constructing complex heterocyclic frameworks. The compound's fluorine atoms enhance metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The hydroxymethyl group provides a versatile handle for further functionalization, while the methyl substituent at the 6-position contributes to steric and electronic modulation. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules, where its balanced lipophilicity and hydrogen-bonding capacity can optimize target interactions.
4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol structure
1806791-38-7 structure
Product Name:4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol
CAS No:1806791-38-7
MF:C8H10F2N2O
MW:188.174608707428
CID:4810747
Update Time:2025-05-24

4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol
    • Inchi: 1S/C8H10F2N2O/c1-4-2-6(11)5(3-13)7(12-4)8(9)10/h2,8,13H,3H2,1H3,(H2,11,12)
    • InChI Key: GXMAYJSZGBECSL-UHFFFAOYSA-N
    • SMILES: FC(C1C(CO)=C(C=C(C)N=1)N)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • XLogP3: 0.9
  • Topological Polar Surface Area: 59.1

4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029067067-1g
4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol
1806791-38-7 97%
1g
$1,549.60 2022-03-31

Additional information on 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol

Recent Advances in the Study of 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol (CAS: 1806791-38-7)

The compound 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol (CAS: 1806791-38-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and difluoromethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of research has been the synthesis and optimization of 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective fluorination, to achieve the desired product with high enantiomeric purity.

In addition to synthetic advancements, the pharmacological profile of this compound has been extensively investigated. Preclinical studies have demonstrated its efficacy as a potent inhibitor of specific kinase enzymes implicated in inflammatory and oncogenic pathways. For instance, a recent in vitro study highlighted its ability to selectively target the JAK-STAT signaling pathway, suggesting potential applications in autoimmune diseases and certain cancers. The difluoromethyl group was found to enhance binding affinity and metabolic stability, making it a promising candidate for further development.

Another significant breakthrough involves the compound's role in antimicrobial research. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol exhibits broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotic therapies.

Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated variable bioavailability, necessitating further formulation optimization. Additionally, ongoing toxicology assessments are critical to ensure safety profiles meet regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate the development of this compound into viable therapeutics.

In conclusion, 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol (CAS: 1806791-38-7) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Continued research into its synthetic accessibility, mechanistic insights, and clinical applicability will be essential to fully realize its value in the chemical biology and pharmaceutical landscape.

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